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Hamilton, ON and Boston, MA — FPI-1434, an investigational targeted alpha therapy, has
demonstrated significant preclinical anti-tumor activity through the induction of double-stranded
DNA breaks and apoptosis. This technical guide provides a comprehensive overview of the key
preclinical findings for FPI-1434, including its mechanism of action, and summarizes available
data from in vitro and in vivo studies.

Mechanism of Action: Targeted Alpha-Particle
Annihilation of Cancer Cells

FPI-1434 is a radioimmunoconjugate composed of a humanized monoclonal antibody targeting
the insulin-like growth factor 1 receptor (IGF-1R), linked to the alpha-emitting radionuclide
Actinium-225 (%25Ac).[1][2][3] IGF-1R is a well-established tumor target overexpressed in a
multitude of solid tumors.[3] The mechanism of action of FPI-1434 is not dependent on blocking
the IGF-1R signaling pathway, but rather utilizes the receptor as a delivery portal to targeted
cancer cells.

Upon binding to IGF-1R on the cancer cell surface, FPI-1434 is internalized.[3] The subsequent
decay of the potent alpha-emitter, 2°Ac, within the cell releases high-energy alpha patrticles,
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leading to the induction of double-stranded DNA breaks, a catastrophic and difficult-to-repair
form of DNA damage.[3] This ultimately triggers programmed cell death, or apoptosis.
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Caption: FPI-1434 Mechanism of Action.

In Vivo Preclinical Efficacy

FPI-1434 has been evaluated in preclinical xenograft models of human cancer, demonstrating
its potential as both a monotherapy and in combination with other anti-cancer agents.

Combination Therapy with PARP Inhibitors

In preclinical studies presented at the 2021 American Association for Cancer Research (AACR)
Virtual Annual Meeting, FPI-1434 was evaluated in combination with the PARP (poly ADP-
ribose polymerase) inhibitor, olaparib.[1] These studies, conducted in colorectal and lung
cancer xenograft models, showed that co-dosing with olaparib resulted in synergistic efficacy,
requiring lower doses of FPI-1434 to achieve an anti-tumor effect.[1] The combination of
ineffective single-agent doses of both FPI-1434 and olaparib resulted in significant anti-tumor
efficacy.[4]

Experimental Protocol: Xenograft Studies with Olaparib
e Cell Lines: Colorectal (Colo-205) and lung (A549) cancer cell lines were used.[4]
e Animal Model: Xenografts were established in Balb/c nude mice.[4]

o Dosing: A dose combination matrix for FPI-1434 and olaparib was tested.[4] Specific doses
from one study included single doses of FPI-1434 at 20, 50, and 100 nCi for the Colo-205
model, and 20, 50, 100, and 200 nCi for the A549 model. Olaparib was administered at
doses including 25 mg/kg.[4]

e Endpoints: Tumor growth inhibition was the primary endpoint.

Quantitative Data: FPI-1434 and Olaparib Combination Efficacy
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FPI-1434 Dose .
Tumor Model . Olaparib Dose = Outcome Reference
(Single)

Strongest

combined effect
Colo-205 20 nCi 25 mgl/kg from ineffective [4]

single agent

doses.

. Growth
Colo-205 50 nCi - ) [4]
suppression.

_ Tumor
Colo-205 100 nCi - _ [4]
regression.

Strongest
combined effect

A549 50 nCi 25 mg/kg from ineffective [4]
single agent

doses.

. Growth
A549 100 nCi - ) [4]
suppression.

_ Tumor
A549 200 nCi - _ [4]
regression.

Combination Therapy with Immune Checkpoint
Inhibitors

Further preclinical investigations presented at the 2021 AACR meeting explored the
combination of an IGF-1R targeted alpha therapy with immune checkpoint inhibitors in a
colorectal cancer syngeneic model.[1] The results were compelling, with the combination
leading to complete tumor eradication.[1] Notably, this combination also induced a strong
"vaccine" effect, characterized by an increase in antigen-specific CD8 positive T cells, which
prevented tumor growth upon reinoculation of the same tumor cells.[2]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://aacrjournals.org/cancerres/article/81/13_Supplement/LB130/670058/Abstract-LB130-Combination-of-IGF-1R-targeted
https://aacrjournals.org/cancerres/article/81/13_Supplement/LB130/670058/Abstract-LB130-Combination-of-IGF-1R-targeted
https://aacrjournals.org/cancerres/article/81/13_Supplement/LB130/670058/Abstract-LB130-Combination-of-IGF-1R-targeted
https://aacrjournals.org/cancerres/article/81/13_Supplement/LB130/670058/Abstract-LB130-Combination-of-IGF-1R-targeted
https://aacrjournals.org/cancerres/article/81/13_Supplement/LB130/670058/Abstract-LB130-Combination-of-IGF-1R-targeted
https://aacrjournals.org/cancerres/article/81/13_Supplement/LB130/670058/Abstract-LB130-Combination-of-IGF-1R-targeted
https://www.prnewswire.com/news-releases/fusion-pharmaceuticals-announces-preclinical-combination-data-demonstrating-enhanced-efficacy-in-multiple-preclinical-tumor-models-301266162.html
https://www.prnewswire.com/news-releases/fusion-pharmaceuticals-announces-preclinical-combination-data-demonstrating-enhanced-efficacy-in-multiple-preclinical-tumor-models-301266162.html
https://www.prnewswire.com/news-releases/fusion-pharmaceuticals-announces-preliminary-safety-and-dosimetry-results-from-its-single-dose-portion-of-the-phase-1-study-of-fpi-1434-301311659.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Study Setup

Immunocompromised Mice
(e.g., Balb/c nude)

Cancer Cell Lines
(e.g., Colo-205, A549)

Tumor Cell
Implantation

Vehicle Control

|

FPI-1434
(Monotherapy)

Combination Agent

e

Analysis

(e.g., Olaparib)

\d
Tumor Volume — Efficacy Assessment —
Measurement (Tumor Growth Inhibition)

FPI-1434 +
Combination Agent

|

Click to download full resolution via product page

Caption: General Experimental Workflow for In Vivo Xenograft Studies.

In Vitro Studies: Induction of DNA Damage and

Apoptosis

In vitro studies have corroborated the in vivo findings, demonstrating that FPI-1434 induces

double-stranded DNA breaks and apoptosis in treated colorectal cancer cells.[1]

Experimental Protocol: Apoptosis and DNA Damage Assays

While specific protocols for FPI-1434 have not been publicly detailed, standard methods for

assessing apoptosis and DNA damage would likely include:

o Western Blotting: To detect the cleavage of apoptosis markers such as PARP and caspase-

3. This technique would allow for the differentiation between the pro-enzyme and the active,

cleaved forms of these proteins.

¢ Immunofluorescence: To visualize markers of DNA double-strand breaks, such as yH2AX

foci, within the nucleus of treated cells.
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e Flow Cytometry: Using Annexin V and propidium iodide staining to quantify the percentage of

cells undergoing apoptosis and necrosis.
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Caption: Workflow for In Vitro Apoptosis and DNA Damage Assays.

Preclinical Safety and Toxicology

Favorable toxicology studies in cynomolgus monkeys were a key component of the preclinical
data package that supported the initiation of the first-in-human clinical trial for FPI-1434.[3]
These studies indicated a manageable safety profile for the radioimmunoconjugate.

Summary and Future Directions

The preclinical data for FPI-1434 provide a strong rationale for its continued clinical
development. The targeted delivery of Actinium-225 to IGF-1R expressing tumors results in
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potent anti-tumor activity driven by the induction of double-stranded DNA breaks and
apoptosis. The synergistic effects observed in combination with a PARP inhibitor and the
profound anti-tumor immunity elicited in combination with checkpoint inhibitors highlight the
potential for FPI-1434 to be a versatile component of future cancer treatment paradigms. The
ongoing Phase I/l clinical trial (NCT03746431) will provide further insights into the safety,
tolerability, and efficacy of FPI-1434 in patients with advanced solid tumors.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12362949?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362949?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

